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Compound of Interest

Compound Name: 3-Aminotetrahydrofuran

Cat. No.: B1273345

Introduction

3-Aminotetrahydrofuran is a pivotal heterocyclic building block in modern medicinal chemistry
and drug development. As a saturated five-membered cyclic ether bearing a primary amine, its
structure combines several desirable features for molecular design. The tetrahydrofuran (THF)
ring often serves as a metabolically stable, polar scaffold that can improve the pharmacokinetic
profile of a drug candidate, while the amine group provides a versatile handle for synthetic
elaboration and a key interaction point for biological targets.[1][2][3] This molecule possesses a
stereocenter at the C3 position, making the synthesis and application of its enantiomerically
pure forms—(R)- and (S)-3-Aminotetrahydrofuran—of significant interest in the development
of stereospecific pharmaceuticals.[4]

This guide provides an in-depth exploration of 3-Aminotetrahydrofuran, from its fundamental
physicochemical properties to its synthesis and critical role in drug discovery, tailored for
researchers, scientists, and drug development professionals.

Section 1: Core Molecular and Physicochemical
Properties

A thorough understanding of a molecule's fundamental properties is the bedrock of its effective
application in research and development.
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Molecular Formula and Weight
e Molecular Formula: CaHoNO[5][6][7][8]
e Molecular Weight: 87.12 g/mol [5][6][7][8]

o |[UPAC Name: (3S)-oxolan-3-amine for the (S)-enantiomer, (3R)-oxolan-3-amine for the (R)-

enantiomer, and oxolan-3-amine for the racemic mixture.[5][8]
Chemical Structure and Stereoisomerism

The presence of a chiral center at the C3 position is a defining feature of 3-
Aminotetrahydrofuran. The specific spatial arrangement of the amine group dictates the
molecule's interaction with chiral biological systems, such as enzymes and receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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